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Compound of Interest

Compound Name: (S)-Perk-IN-5

Cat. No.: B7455994

For researchers, scientists, and drug development professionals handling (S)-Perk-IN-5, a
potent PERK inhibitor, adherence to proper disposal protocols is critical for laboratory safety
and environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of (S)-Perk-IN-5, ensuring compliance with standard
laboratory safety practices.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for the (S)-enantiomer was not identified, the data for
the closely related PERK-IN-5 provides essential safety information. Due to their structural
similarity, their chemical and physical properties relevant to safety and disposal are expected to
be nearly identical.

Property Data

Chemical Name (S)-PERK-IN-5
Molecular Formula Ca2s5H26F2N403[1][2]
Molecular Weight 468.50 g/mol [1][2]
CAS Number 2616821-92-0[1]

Harmful if swallowed.[2] Very toxic to aquatic life
Hazard Statements ) )
with long lasting effects.[2]
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Disposal Protocol

The disposal of (S)-Perk-IN-5 must be managed in a manner that mitigates its potential
hazards, particularly its acute oral toxicity and high aquatic toxicity. The following step-by-step
procedure should be followed:

Step 1: Waste Identification and Segregation

o Treat all materials contaminated with (S)-Perk-IN-5, including solid waste (e.g., gloves,
absorbent pads, empty vials) and liquid waste (e.g., unused solutions, solvents from reaction
work-ups), as hazardous chemical waste.

o Segregate (S)-Perk-IN-5 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper handling.

Step 2: Containerization

¢ Solid Waste: Collect all solid waste contaminated with (S)-Perk-IN-5 in a designated, leak-
proof, and clearly labeled hazardous waste container. The container should be made of a
material compatible with the chemicals it will hold.

e Liquid Waste: Collect all liquid waste containing (S)-Perk-IN-5 in a separate, sealed, and
clearly labeled hazardous waste container. Ensure the container is compatible with the
solvents used. Do not mix incompatible waste streams.

Step 3: Labeling

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "(S)-Perk-
IN-5," and any other components of the waste mixture. Indicate the approximate quantities of
each component. Affix appropriate hazard symbols (e.g., "Toxic," "Harmful,” "Dangerous for
the Environment").

Step 4: Storage

o Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,
and secure secondary containment area away from drains and sources of ignition.[2]
Storage at -20°C for powder or -80°C in solvent is recommended for the pure compound.[2]
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Step 5: Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Do not dispose of (S)-Perk-IN-5 down the drain or in the regular trash.

e The precautionary statement P501, "Dispose of contents/ container to an approved waste
disposal plant,” must be followed.[2]

Experimental Workflow for Disposal
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Waste Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (S)-Perk-
IN-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7455994+#s-perk-in-5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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